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Compound of Interest

Compound Name: 6-Ethylchroman-4-one

Cat. No.: B2798518

An In-depth Technical Guide to 6-Ethylchroman-4-one: Structure, Synthesis, and Applications

Introduction

The chroman-4-one framework is a prominent heterocyclic scaffold that serves as a
cornerstone in medicinal chemistry and drug discovery. Its unique structural and electronic
properties make it a "privileged structure," frequently found in a wide array of biologically active
compounds. This guide focuses on a specific derivative, 6-Ethylchroman-4-one, providing a
comprehensive technical overview for researchers, medicinal chemists, and professionals in
drug development. We will delve into its precise chemical identity, explore robust synthetic
methodologies, detail its spectroscopic signature, and discuss its current and potential
applications as a therapeutic agent and synthetic intermediate.

Chemical Identity and Structure

It is crucial to distinguish the saturated "chroman-4-one" core from its unsaturated counterpart,
"chromen-4-one" (also known as chromone). The title compound, 6-Ethylchroman-4-one,
features the saturated heterocyclic ring system.

IUPAC Nomenclature and Molecular Formula

The formal IUPAC name for 6-Ethylchroman-4-one is 6-ethyl-2,3-dihydrochromen-4-one. The
parent structure, chroman-4-one, is systematically named 2,3-dihydrochromen-4-one[1]. The
addition of an ethyl group at the 6th position of the benzo-fused ring dictates its full name.
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Table 1: Chemical Properties of 6-Ethylchroman-4-one

Property Value Source
6-ethyl-2,3-dihydrochromen-4-
IUPAC Name
one
Molecular Formula C11H1202 [2]
Molecular Weight 176.21 g/mol [2]
CAS Number 24136-39-2

Chemical Structure

The structure consists of a dihydropyran-4-one ring fused to a benzene ring, with an ethyl
substituent at the C6 position.

6-Ethylchroman-4-one

mol

Click to download full resolution via product page

Caption: Chemical structure of 6-Ethylchroman-4-one.

Synthesis of 6-Ethylchroman-4-one

The synthesis of chroman-4-one derivatives is a well-established field, with several reliable
methods available. A highly efficient and common approach is the intramolecular cyclization of
a 2'-hydroxychalcone intermediate, which can be formed in a one-pot reaction from the
corresponding 2'-hydroxyacetophenone.

Synthetic Pathway Overview
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The synthesis begins with 1-(4-ethyl-2-hydroxyphenyl)ethanone, which undergoes a base-
catalyzed aldol condensation with formaldehyde (or a synthetic equivalent like
paraformaldehyde) to form a reactive intermediate. This is followed by an intramolecular
Michael addition (cyclization) to yield the final chroman-4-one ring system. This methodology is
adapted from general procedures for synthesizing substituted chroman-4-ones, which are
noted for their efficiency[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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